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Compound of Interest

Compound Name: JTV-519 hemifumarate

Cat. No.: B8050390 Get Quote

Essential Safety and Handling Guide for JTV-519
Hemifumarate
This document provides crucial safety and logistical information for the handling and disposal

of JTV-519 hemifumarate (also known as K201 hemifumarate), a research compound with

antiarrhythmic and cardioprotective properties.[1][2][3] It is intended for researchers, scientists,

and drug development professionals.

Compound Information and Hazard Assessment
JTV-519 is a 1,4-benzothiazepine derivative that acts as a ryanodine receptor (RyR) inhibitor,

stabilizing the RyR2 channel in its closed conformation. While a specific Safety Data Sheet

(SDS) for JTV-519 hemifumarate is not readily available in the provided search results, its

nature as a chemical powder warrants caution. The GHS labeling for the base compound, JTV-

519, includes an environmental hazard pictogram, with a warning statement for being very toxic

to aquatic life with long-lasting effects.[4] Therefore, appropriate handling and disposal are

critical to prevent environmental contamination.

Physical and Chemical Properties:
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Property Value Source

Chemical Formula C₂₅H₃₂N₂O₂S·C₄H₄O₄

Molecular Weight 540.67 g/mol

Solubility Soluble to 100 mM in DMSO

Storage Store at +4°C (as solid)

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month
[2]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving JTV-519 hemifumarate.[5]

The following table summarizes the recommended PPE for handling this compound.
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Task
Recommended Personal
Protective Equipment
(PPE)

Rationale

Handling Solid Powder

(Weighing, Aliquoting)

Respiratory Protection:

NIOSH-approved respirator

(e.g., N95) or work in a

certified chemical fume hood.

[6][7] Eye Protection: Chemical

safety goggles.[6][8][9] Hand

Protection: Chemical-resistant

gloves (e.g., nitrile).[6][8] Body

Protection: Lab coat, long

pants, and closed-toe shoes.

[5]

To prevent inhalation of fine

particles, eye contact, and skin

exposure.

Handling Stock Solutions

(Diluting, Pipetting)

Eye Protection: Chemical

safety goggles or safety

glasses with side shields.[6][9]

Hand Protection: Chemical-

resistant gloves (e.g., nitrile).

[8] Body Protection: Lab coat

and closed-toe shoes.

To protect against splashes

and direct skin contact with the

dissolved compound.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation of Stock Solutions

A generalized protocol for preparing a stock solution of JTV-519 hemifumarate is as follows:

Work Area Preparation: Ensure all work is conducted in a well-ventilated area, preferably

within a chemical fume hood, especially when handling the powdered form.

PPE: Don the appropriate PPE as outlined in the table above for handling solid powder.
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Weighing: Carefully weigh the desired amount of JTV-519 hemifumarate powder using an

analytical balance. Minimize the creation of dust.

Dissolving: Add the appropriate volume of DMSO to the powder to achieve the desired stock

concentration (e.g., up to 100 mM). Vortex briefly until fully dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C for up

to one month or -80°C for up to six months.[2]

3.2. Experimental Workflow

The following diagram illustrates a typical experimental workflow for using JTV-519
hemifumarate in a cell-based assay.
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Caption: General experimental workflow for JTV-519 hemifumarate.
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Disposal Plan
Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[10]

Solid Waste: Collect any unused JTV-519 hemifumarate powder and contaminated

consumables (e.g., weigh boats, pipette tips) in a designated, labeled hazardous waste

container.

Liquid Waste:

Solvent-Based Solutions: Unused stock solutions in DMSO should be collected in a

designated, labeled container for non-halogenated organic solvent waste.[11] Do not mix

with aqueous waste.

Aqueous Solutions: Aqueous solutions containing JTV-519 hemifumarate should be

collected in a separate, labeled hazardous waste container. Due to its fumarate salt form,

the pH of the waste should be considered. If necessary, neutralize acidic or basic aqueous

waste before collection, being mindful of any potential reactions.[12]

Spill Management: In case of a spill, assess the situation. If it is safe to do so, use a spill kit

to contain and absorb the material.[11] Dispose of the cleanup materials as hazardous

waste.

The following diagram outlines a logical approach to handling a chemical spill.
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Caption: Decision workflow for handling a chemical spill.

Mechanism of Action: Signaling Pathway
JTV-519 acts by stabilizing the ryanodine receptor 2 (RyR2), a calcium release channel in the

sarcoplasmic reticulum (SR) of cardiac myocytes.[4] In pathological conditions like heart failure,

RyR2 can become unstable, leading to a diastolic Ca²⁺ leak from the SR, which can trigger
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arrhythmias.[4][13] JTV-519 is thought to enhance the binding of calstabin2 (also known as

FKBP12.6) to RyR2, which stabilizes the channel in its closed state and prevents this harmful

Ca²⁺ leak.[14][15]

The diagram below illustrates this proposed mechanism.
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Caption: Mechanism of action of JTV-519 on the RyR2 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://en.wikipedia.org/wiki/JTV-519
https://pmc.ncbi.nlm.nih.gov/articles/PMC3449255/
https://www.pnas.org/doi/10.1073/pnas.0500353102
https://pmc.ncbi.nlm.nih.gov/articles/PMC1896290/
https://www.benchchem.com/product/b8050390?utm_src=pdf-body-img
https://www.benchchem.com/product/b8050390?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/jtv-519.html
https://www.medchemexpress.com/jtv-519-hemifumarate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8050390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. A new cardioprotective agent, JTV519, improves defective channel gating of ryanodine
receptor in heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]

4. JTV-519 - Wikipedia [en.wikipedia.org]

5. nspcoatings.co.uk [nspcoatings.co.uk]

6. falseguridad.com [falseguridad.com]

7. realsafety.org [realsafety.org]

8. PPE and Safety for Chemical Handling [acsmaterial.com]

9. hazmatschool.com [hazmatschool.com]

10. fishersci.com [fishersci.com]

11. nipissingu.ca [nipissingu.ca]

12. Making sure you're not a bot! [oc-praktikum.de]

13. JTV519 (K201) reduces sarcoplasmic reticulum Ca2+ leak and improves diastolic
function in vitro in murine and human non-failing myocardium - PMC [pmc.ncbi.nlm.nih.gov]

14. pnas.org [pnas.org]

15. K201 (JTV519) suppresses spontaneous Ca2+ release and [3H]ryanodine binding to
RyR2 irrespective of FKBP12.6 association - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling JTV-519
hemifumarate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8050390#personal-protective-equipment-for-
handling-jtv-519-hemifumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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